Cas no 19035-79-1 (Potassium Hexadecyl Hydrogenphosphate (~90%))

• Product Name: Potassium Hexadecyl Hydrogenphosphate (~90%)
• CAS No: 19035-79-1
• MF: C₁₆H₃₄KO₄P
• MW: 360.510827541351
• MDL: MFCD04112600
• CID: 198697
• PubChem ID: 23672321
• Update Time: 2025-05-22

Potassium Hexadecyl Hydrogenphosphate (~90%) Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanol,1-(dihydrogen phosphate), potassium salt (1:1)
• AMPHISOL K
• POTASSIUM HEXADECYL HYDROGENPHOSPHATE
• 1-Hexadecanol,dihydrogenphosphate,monopotassiumsalt
• Cetyl potassium phosphate
• Einecs 242-768-1
• Kaliumhexadecylhydrogenphosphat
• POTASSIUM-CETYLPHOSPHATE
• amfizol K
• potassium salt phosphoric acid
• Potassium cetyl phosphate
• Potassium hexadecyl hydrogen phosphate
• 1-Hexadecanol, dihydrogen phosphate, monopotassium salt
• 1-Hexadecanol, 1-(dihydrogen phosphate), potassium salt (1:1)
• 03KCY6P7UT
• AK499657
• AX8114236
• Phosphoric acid, cetyl ester, potassium salt
• Phosphoric acid hydrogen hexadecyl=potassium salt
• MFCD04112600
• Q27247573
• EC 242-768-1
• CS-0152190
• POTASSIUM CETYL PHOSPHATE [INCI]
• O12051
• Potassium Hexadecyl Hydrogenphosphate (~90%)
• potassium;hexadecyl hydrogen phosphate
• DTXSID4044610
• AS-71131
• 19035-79-1
• Potassiumhexadecylhydrogenphosphate
• NS00086088
• AKOS027440003
• AC-33598
• AMY13883
• C16H34KO4P
• SY117499
• SCHEMBL245878
• 1-hexadecanol, dihydrogen phosphate, monopotassiumsalt
• 1-Hexadecanol,dihydrogen phosphate,monopotassium salt
• Emulsiphos
• cetylphosphate potassium salt
• DTXSID001014248
• DTXCID2024610
• 84861-79-0
• RMGVATURDVPNOZ-UHFFFAOYSA-M
• Emulsiphos; Potassium Cetyl Phosphate
• Hexadecyl dihydrogen phosphate potassium salt(1:x)

• MDL： MFCD04112600
• Inchi： 1S/C16H35O4P.K/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-21(17,18)19;/h2-16H2,1H3,(H2,17,18,19);/q;+1/p-1
• InChI Key： RMGVATURDVPNOZ-UHFFFAOYSA-M
• SMILES： [K+].P(=O)(O)([O-])OCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 360.18300
• Monoisotopic Mass: 360.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6

Experimental Properties

• Density: g/cm3
• Boiling Point: 439.8°C at 760 mmHg
• Flash Point: 219.8°C
• PSA: 79.40000
• LogP: 6.01520

Potassium Hexadecyl Hydrogenphosphate (~90%) Security Information

• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• PackingGroup：Ⅲ
• Storage Condition：Inert atmosphere,2-8°C(BD114236)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates

Additional information on Potassium Hexadecyl Hydrogenphosphate (~90%)

Comprehensive Analysis of Potassium Hexadecyl Hydrogenphosphate (~90%) (CAS No. 19035-79-1): Properties, Applications, and Industry Trends

Potassium Hexadecyl Hydrogenphosphate (~90%) (CAS No. 19035-79-1) is a specialized organophosphate compound widely utilized in industrial and research applications due to its unique surfactant and emulsifying properties. This anionic surfactant features a hexadecyl (C16) hydrophobic tail and a hydrogenphosphate hydrophilic group, making it highly effective in formulations requiring controlled solubility and interfacial activity. With a purity of approximately 90%, it strikes a balance between performance and cost-efficiency, catering to sectors like agrochemicals, lubricants, and material science.

Recent trends highlight growing interest in eco-friendly surfactants, driven by global demand for sustainable chemistry. Researchers are exploring Potassium Hexadecyl Hydrogenphosphate as a potential alternative to traditional sulfonates due to its biodegradability and lower aquatic toxicity. In 2023, studies published in the Journal of Colloid and Interface Science emphasized its role in enhancing the stability of nanoemulsions for drug delivery systems—a hot topic aligned with searches for "advanced pharmaceutical excipients" and "green formulation additives."

The compound’s CAS No. 19035-79-1 is frequently queried in patent databases, reflecting its industrial relevance. Its molecular structure enables it to act as a corrosion inhibitor in water-based systems, a feature leveraged in cooling tower treatments and metalworking fluids. Manufacturers also value its compatibility with cationic surfactants, allowing tailored blends for specific pH ranges—addressing common search queries like "surfactant synergies for high-pH cleaners."

From a technical standpoint, the ~90% purity grade ensures optimal performance while minimizing residual impurities that could affect sensitive applications. Analytical techniques such as HPLC and FTIR spectroscopy are critical for quality verification, topics often searched alongside "surfactant characterization methods." Regulatory compliance with REACH and EPA guidelines further positions this compound as a viable choice for markets prioritizing regulatory transparency.

Emerging applications include its use in biodegradable lubricant additives, where its phosphate group provides anti-wear properties. This aligns with the surge in searches for "non-toxic lubricant components" amid tightening environmental regulations. Additionally, its role in agricultural adjuvants—improving pesticide adhesion to foliage—resonates with queries like "crop protection enhancers 2024," showcasing its cross-industry versatility.

In summary, Potassium Hexadecyl Hydrogenphosphate (~90%) (CAS No. 19035-79-1) exemplifies how niche chemicals address broad industrial challenges. Its adaptability to green chemistry trends and multifunctional performance ensures continued relevance, making it a compound worthy of attention in both academic and commercial spheres.